Cas no 656227-39-3 (1H-Pyrazole, 3-(3-methyl-2-thienyl)-5-(trifluoromethyl)-)

• Product Name: 1H-Pyrazole, 3-(3-methyl-2-thienyl)-5-(trifluoromethyl)-
• CAS No: 656227-39-3
• MF: C₉H₇F₃N₂S
• MW: 232.225490808487
• CID: 1689791
• Update Time: 2024-08-30

1H-Pyrazole, 3-(3-methyl-2-thienyl)-5-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole, 3-(3-methyl-2-thienyl)-5-(trifluoromethyl)-

• Inchi： 1S/C9H7F3N2S/c1-5-2-3-15-8(5)6-4-7(14-13-6)9(10,11)12/h2-4H,1H3,(H,13,14)
• InChI Key： VRHGQSNNFYMCSU-UHFFFAOYSA-N
• SMILES： N1C(C(F)(F)F)=CC(C2SC=CC=2C)=N1

Computed Properties

• Exact Mass: 232.02831

Experimental Properties

• Density: 1.402±0.06 g/cm3(Predicted)
• Boiling Point: 322.1±42.0 °C(Predicted)
• PSA: 28.68
• pka: 9.63±0.10(Predicted)